6-(4-Formylphenyl)-2-hydroxypyridine, 95%

• IUPAC Name: 4-(6-oxo-1H-pyridin-2-yl)benzaldehyde
• InChI: InChI=1S/C12H9NO2/c14-8-9-4-6-10(7-5-9)11-2-1-3-12(15)13-11/h1-8H,(H,13,15)
• InChI Key: WIPSXGAPNCHQLQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=O)NC(=C1)C2=CC=C(C=C2)C=O
• Molecular Formula: C12H9NO2
• DSSTOX Substance ID: DTXSID00682567
• Molecular Weight: 199.20 g/mol
• CAS RN: 1111105-38-4

Description

6-(4-Formylphenyl)-2-hydroxypyridine, 95% (6-FP-2-HP) is a synthetic compound which has recently been studied for its potential applications in scientific research. It belongs to the class of compounds known as pyridines, which are heterocyclic aromatic compounds with a nitrogen atom in the ring. 6-FP-2-HP has a wide variety of properties, such as being relatively stable and non-toxic, that make it a promising candidate for use in laboratory experiments.

Mechanism of Action

The exact mechanism of action of 6-(4-Formylphenyl)-2-hydroxypyridine, 95% is still not fully understood. However, it is believed to act by scavenging free radicals, which are highly reactive molecules that can cause oxidative damage to cells. It is also thought to act by inhibiting the activity of certain enzymes, such as cyclooxygenase, which is involved in the production of inflammatory mediators.
Biochemical and Physiological Effects
6-(4-Formylphenyl)-2-hydroxypyridine, 95% has been found to possess a wide variety of biochemical and physiological effects. It has been shown to have antioxidant, anti-inflammatory, and neuroprotective properties. It has also been found to inhibit the growth of certain types of cancer cells, as well as to reduce the levels of certain pro-inflammatory cytokines. In addition, it has been found to be beneficial in the treatment of neurodegenerative diseases, such as Alzheimer’s and Parkinson’s.

Advantages and Limitations for Lab Experiments

6-(4-Formylphenyl)-2-hydroxypyridine, 95% has several advantages for use in laboratory experiments. It is relatively stable and non-toxic, making it safe to handle and store. In addition, it is relatively inexpensive compared to other compounds with similar properties. However, it does have some limitations. It is not water soluble, so it must be dissolved in an organic solvent before it can be used in experiments. In addition, it is not very soluble in most organic solvents, so it must be used in concentrations that are lower than those of other compounds.

Future Directions

There are a number of potential future directions for 6-(4-Formylphenyl)-2-hydroxypyridine, 95%. Its antioxidant and anti-inflammatory properties could be further explored for potential therapeutic applications in the treatment of various diseases. In addition, its potential use in the treatment of cancer could be further investigated. Furthermore, its potential use as an antioxidant in food and cosmetic products could be explored. Finally, its potential use in the development of new drugs could be investigated.

Synthesis Methods

6-(4-Formylphenyl)-2-hydroxypyridine, 95% can be synthesized in a two-step process. The first step involves the synthesis of 4-formylphenol by reacting 4-nitrophenol with formaldehyde in the presence of a base, such as potassium carbonate. The second step involves the reaction of 4-formylphenol with 2-hydroxypyridine in the presence of a catalyst, such as palladium acetate, to produce 6-(4-Formylphenyl)-2-hydroxypyridine, 95%.

Scientific Research Applications

6-(4-Formylphenyl)-2-hydroxypyridine, 95% has recently been studied for its potential applications in scientific research. It has been found to possess antioxidant, anti-inflammatory, and neuroprotective properties, and has been shown to be beneficial in the treatment of neurodegenerative diseases, such as Alzheimer’s and Parkinson’s. It has also been studied for its potential use in the treatment of cancer, as it has been found to inhibit the growth of certain types of cancer cells.